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Compound of Interest

Compound Name: 2-amino-N-ethylbenzamide

Cat. No.: B184121 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the proper

disposal of 2-amino-N-ethylbenzamide. The following procedural guidance is designed to

ensure the safe handling and disposal of this chemical in a laboratory setting, in accordance

with general safety protocols for hazardous waste.

Immediate Safety and Hazard Information
While a specific, comprehensive hazard profile for 2-amino-N-ethylbenzamide is not fully

detailed in the provided search results, related benzamide compounds can exhibit a range of

health hazards. Therefore, it is crucial to handle this chemical as a potentially hazardous

substance. Always consult the specific Safety Data Sheet (SDS) provided by the manufacturer

and your institution's Environmental Health and Safety (EHS) department for the most accurate

and detailed safety information.

Key Hazard Information (Based on available data):

Acute Toxicity: While no specific acute toxicity information is available for the product itself, it

is recommended to handle it with care.[1]

Irritation: May cause skin and serious eye irritation.[2][3]

Genetic Defects: Suspected of causing genetic defects.
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Inhalation: May cause respiratory irritation. Avoid breathing dust.[1][2]

Ingestion: Harmful if swallowed.[2]

Personal Protective Equipment (PPE)
To minimize exposure risks, the following personal protective equipment should be worn when

handling 2-amino-N-ethylbenzamide:

Eye Protection: Wear tightly fitting safety goggles or a face shield.[1]

Hand Protection: Use chemical-resistant gloves (e.g., nitrile rubber). Dispose of

contaminated gloves after use.

Skin and Body Protection: A lab coat or other protective clothing is required to prevent skin

contact.

Respiratory Protection: If working with the powder outside of a fume hood or in a poorly

ventilated area, a suitable respirator is recommended to avoid inhaling dust particles.

Quantitative Data
The following table summarizes key quantitative data for 2-amino-N-ethylbenzamide.

Property Value Reference

Molecular Formula C₉H₁₂N₂O [4]

Molecular Weight 164.20 g/mol [4]

Autoignition Temperature 590 °C / 1094 °F [1]

Melting Point Not available

Boiling Point Not available

Solubility No information available [1]

Step-by-Step Disposal Protocol
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The proper disposal of 2-amino-N-ethylbenzamide must be handled as a hazardous waste

procedure. Under no circumstances should this chemical be disposed of down the drain or in

regular trash.[5]

1. Waste Identification and Collection:

Collect all waste 2-amino-N-ethylbenzamide, including any contaminated materials (e.g.,
weighing paper, gloves, pipette tips), in a designated, properly labeled, and sealed waste
container.[5][6]

2. Container Labeling:

Clearly label the waste container with the full chemical name: "Waste 2-amino-N-
ethylbenzamide".[6]
Include the approximate amount or concentration of the chemical waste.
Ensure the label is legible and securely attached to the container.

3. Waste Segregation and Storage:

Store the sealed waste container in a designated hazardous waste accumulation area.
This area should be well-ventilated, away from incompatible materials (such as strong
oxidizing agents), and secure from general laboratory traffic.[1][5]
Do not mix this waste with other chemical waste streams unless explicitly permitted by your
institution's EHS guidelines.[6]

4. Arrange for Professional Disposal:

The primary method for disposal is through an approved hazardous waste disposal
contractor.[6]
Contact your institution's Environmental Health and Safety (EHS) department to arrange for
pickup and proper disposal of the hazardous waste.[6] They will have established
procedures and certified contractors to handle the final disposal, which will likely involve
incineration or other approved methods.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 2-amino-N-ethylbenzamide.
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Caption: Disposal workflow for 2-amino-N-ethylbenzamide.

Disclaimer: This guidance is based on generally accepted practices for the disposal of

hazardous laboratory chemicals. It is imperative to consult with your institution's Environmental

Health and Safety (EHS) department for specific disposal protocols and to comply with all local,

state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. cdn.caymanchem.com [cdn.caymanchem.com]

3. matrixscientific.com [matrixscientific.com]

4. scbt.com [scbt.com]

5. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

6. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Essential Procedures for the Safe Disposal of 2-amino-
N-ethylbenzamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b184121#2-amino-n-ethylbenzamide-proper-disposal-
procedures]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b184121?utm_src=pdf-body-img
https://www.benchchem.com/product/b184121?utm_src=pdf-body
https://www.benchchem.com/product/b184121?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAA1475636&productDescription=2-AMINOBENZAMIDE+98%2B%25+500G&vendorId=VN00024248&countryCode=US&language=en
https://cdn.caymanchem.com/cdn/msds/10397m.pdf
https://www.matrixscientific.com/product/buy-2-amino-n-ethylbenzamide-23923
https://www.scbt.com/p/2-amino-n-ethylbenzamide-32212-29-6
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/pdf/Essential_Procedures_for_the_Safe_Disposal_of_4_amino_N_2_chlorophenyl_benzamide.pdf
https://www.benchchem.com/product/b184121#2-amino-n-ethylbenzamide-proper-disposal-procedures
https://www.benchchem.com/product/b184121#2-amino-n-ethylbenzamide-proper-disposal-procedures
https://www.benchchem.com/product/b184121#2-amino-n-ethylbenzamide-proper-disposal-procedures
https://www.benchchem.com/product/b184121#2-amino-n-ethylbenzamide-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184121?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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